Cas no 33866-48-7 (3-(4-chlorophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-chlorophenyl)-1,2-oxazol-5-amine
• CAS No: 33866-48-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD01569450
• CID: 316001
• PubChem ID: 2104062
• Update Time: 2025-04-19

3-(4-chlorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)isoxazol-5-amine
• 3-(4-chlorophenyl)-1,2-oxazol-5-amine
• 3-(4-Chlorophenyl)-5-isoxazolamine
• 5-AMINO-3-(4-CHLOROPHENYL)ISOXAZOLE
• 5-Amino-3-(4-chlorophenyl)oxazole
• 5-Isoxazolamine,3-(4-chlorophenyl)-
• 5-Amino-3p-chlorphenylisoxazol
• MFCD01569450
• BB 0218486
• AA-0845
• A821969
• AKOS000117443
• J-510682
• 3-(4-Chlorophenyl)-5-aminoisoxazole
• CS-0085329
• 5-Amino-3-(4-chlorophenyl)isoxazole, 97%
• DTXSID00366537
• 33866-48-7
• KRQFEURBUJROHA-UHFFFAOYSA-N
• AR2447
• Z56979376
• BP-20206
• SCHEMBL474171
• F1984-0145
• EN300-09527
• STK711173
• BBL010116

• MDL： MFCD01569450
• Inchi： 1S/C9H7ClN2O/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,11H2
• InChI Key： KRQFEURBUJROHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: Pale Yellow Solid
• Density: 1.342
• Melting Point: 163-167 °C (lit.)
• Boiling Point: 404.5°Cat760mmHg
• Flash Point: 198.5°C
• Refractive Index: 1.611
• PSA: 52.05000
• LogP: 3.15840
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-chlorophenyl)-1,2-oxazol-5-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R22